BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 1,3-Benzodioxole-4-
carbaldehyde (melting point, boiling point,
solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Benzodioxole-4-carbaldehyde

Cat. No.: B1346917

An In-depth Technical Guide to the Physical
Properties of 1,3-Benzodioxole-4-carbaldehyde

This technical guide provides a comprehensive overview of the key physical properties of 1,3-
Benzodioxole-4-carbaldehyde, a significant compound in various research and development
sectors. The information is tailored for researchers, scientists, and professionals in drug
development, presenting quantitative data, detailed experimental protocols, and logical
workflows.

Core Physical Properties

1,3-Benzodioxole-4-carbaldehyde, also known as 2,3-(Methylenedioxy)benzaldehyde, is an
organic compound with the chemical formula CsHeOs. Understanding its physical properties is
fundamental for its application in synthesis, formulation, and quality control.

Data Presentation: Physical Properties of 1,3-Benzodioxole-4-carbaldehyde
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Property Value Conditions Source
Melting Point 34-36 °C Not Specified [1]
Boiling Point 80 °C 0.3 mmHg [1]
Solubility
Sparingly soluble Standard Temperature
Water ] [2][31[4]
(predicted) and Pressure

Organic Solvents
) Standard Temperature
(e.g., ethanol, ether, Soluble (predicted) [2][31[4]
and Pressure
chloroform)

Note on Solubility: Specific quantitative solubility data for 1,3-Benzodioxole-4-carbaldehyde is
not readily available in the provided search results. The stated solubility is predicted based on
the properties of structurally similar compounds like 1,3-benzodioxole and 1,3-Benzodioxole-5-
carboxaldehyde. The hydrophobic nature of the benzodioxole ring suggests limited solubility in
water, while the overall organic structure indicates good solubility in common organic
solvents[2][3][4].

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
the physical properties of 1,3-Benzodioxole-4-carbaldehyde.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 1,3-Benzodioxole-4-
carbaldehyde is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-
3 mm.
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e Apparatus Setup: The capillary tube is attached to a thermometer, with the sample
positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath
(e.g., a Thiele tube with mineral oil or a modern melting point apparatus).

e Heating: The heating bath is heated gradually, with a slower rate of temperature increase
(approximately 1-2 °C per minute) as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range[5]. A sharp melting range (typically 0.5-1.0 °C) is
indicative of a pure compound|[5].

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: A few drops of 1,3-Benzodioxole-4-carbaldehyde are placed in a
small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed
inside the fusion tube with the open end submerged in the liquid.

o Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling liquid (e.g., mineral oil)[6][7].

o Heating: The Thiele tube is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand, and a slow stream of bubbles will emerge from the open end of
the capillary tube.

o Observation: Heating is continued until a rapid and continuous stream of bubbles is
observed. The heat source is then removed, and the apparatus is allowed to cool. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of the sample at the given atmospheric pressure[6][7]. Since the reported boiling
point is at reduced pressure, this experiment would need to be conducted under vacuum to
replicate the cited value.
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2.3. Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Testing

o Sample Preparation: A small, measured amount of 1,3-Benzodioxole-4-carbaldehyde (e.g.,
25 mg or 0.05 mL) is placed in a small test tube[8].

o Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or ether)
is added to the test tube in small portions[8].

o Mixing: After each addition of the solvent, the test tube is shaken vigorously to facilitate
dissolution[8].

o Observation: The substance is classified as "soluble" if it completely dissolves, "partially
soluble™ if some of it dissolves, and "insoluble" if no significant dissolution is observed[9]. The
general principle of "like dissolves like" is a useful guide; the polar nature of the aldehyde
group may impart slight water solubility, but the larger non-polar ring system suggests
greater solubility in less polar organic solvents[10].

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
physical properties of 1,3-Benzodioxole-4-carbaldehyde.

Sample Preparation Experiment Results

Pack dry sample into Attach capillary to Heat bath slowly Observe for melting Record T at first Record T at complete
capillary tube thermometer in heating bath (1-2 °C/min near MP) liquid formation liquefaction

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation Experiment Results

Place liquid in fusion tube Attach assembly to Heat until a rapid stream Remove heat and Record T when liquid
with inverted capillary thermometer in Thiele tube of bubbles emerges allow to cool enters the capillary
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Caption: Workflow for Micro Boiling Point Determination.
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Caption: Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1,3-Benzodioxole-4-carbaldehyde
(melting point, boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346917#physical-properties-of-1-3-benzodioxole-4-
carbaldehyde-melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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